Efficacy and Safety Comparison: Icotrokinra vs. Standard Treatments

Author: Smolecule Technical Support Team. **Date**: February 2026

Compound Focus: **JNJ-3534**

Cat. No.: S531299

Get Quote

Treatment (Class)	PASI 75 (Week 16)	PASI 90 (Week 16)	PASI 100 (Week 24)	Key Safety Findings (vs. Placebo)
Icotrokinra (Oral IL-23R antagonist) [1] [2]	-	50% (65% at W24)	40%	Similar rate of AEs (49.1% vs. 51.9%); no new safety signals
Deucravacitinib (Oral TYK2 inhibitor) [1] [2]	(Inferior to Icotrokinra)	(Inferior to Icotrokinra)	-	Numerically higher AE rates vs. Icotrokinra through W24
Risankizumab (IL-23 p19 inhibitor) [3] [4]	-	~72% (Short-term)	-	-
Guselkumab (IL-23 p19 inhibitor) [3] [4]	-	~67% (Short-term)	-	-
Ixekizumab (IL-17 inhibitor) [3] [4]	-	~71% (Short-term)	-	-
Brodalumab (IL-17 inhibitor) [4]	-	~71% (Short-term)	-	-
Adalimumab (TNFα inhibitor) [5]	71%-80%	-	-	Increased risk of serious infections, malignancies

© 2026 Smolecule. All rights reserved.

Detailed Efficacy and Safety Profile of Icotrokinra

The positive profile of icotrokinra is built on robust, multi-trial Phase 3 data.

- **Superiority Against Established Oral Treatment**: In the **ICONIC-ADVANCE 1 & 2** trials, icotrokinra was compared head-to-head with **deucravacitinib**, an established oral standard-of-care. Icotrokinra met all key secondary endpoints, demonstrating **statistically superior skin clearance** at both Weeks 16 and 24 [1] [2].
- **Sustained Response and Re-treatment Data**: The **ICONIC-LEAD** study included a drug withdrawal and re-treatment phase. In patients who were PASI 90 responders at Week 24, those who continued on icotrokinra maintained a PASI 90 response in **84%** of cases at Week 52, compared to only **21%** of those switched to placebo. This indicates that treatment is necessary to maintain effect, and that re-initiation of therapy is effective [2].
- **Favorable Safety Profile**: Pooled safety data from the Phase 3 program shows that the proportion of patients experiencing any adverse events (AEs) was similar between the icotrokinra group (**49.1%**) and the placebo group (**51.9%**). No new safety signals were identified across the trials [1] [6].
- **Efficacy in Special Populations and Areas**: Data from the **ICONIC-TOTAL** trial showed that icotrokinra is also effective for psoriasis in difficult-to-treat areas, such as the scalp and genitals [6]. Furthermore, a subgroup analysis of **adolescents** (ages 12+) in the ICONIC-LEAD trial showed higher clearance rates than placebo with no new safety concerns [6].

Experimental Protocols in the ICONIC Program

The clinical data for icotrokinra comes from a comprehensive and well-defined Phase 3 program. The core trials share key methodological elements.


- **Common Trial Design**: The pivotal trials (ICONIC-LEAD, ICONIC-TOTAL, ICONIC-ADVANCE 1 & 2) are **Phase 3, randomized, double-blind, placebo-controlled trials (RCTs)** [1] [6] [2].
- **Population**: The studies enrolled adults and adolescents (12 years and older) with moderate-to-severe plaque psoriasis [1].
- **Intervention**: The investigational arm received **once-daily oral icotrokinra** [1].
- **Primary Endpoints**: Most trials used a dual primary endpoint of **PASI 90** and an **Investigator's Global Assessment (IGA) score of 0 or 1** (clear or almost clear skin) with at least a 2-grade improvement from baseline at **Week 16** [1] [6].
- **Key Methodological Differentiators**:
  - **ICONIC-ADVANCE 1 & 2** used an **active comparator** design, including deucravacitinib as a reference arm to directly assess superiority [1] [2].

© 2026 Smolecule. All rights reserved.

- **ICONIC-LEAD** featured a **randomized withdrawal and re-treatment phase** after Week 24 to assess the durability of response and the ability to recapture efficacy [2].
- **ICONIC-TOTAL** specifically enrolled patients with significant involvement of **special areas** (scalp, genital, hands, and feet), using an IGA score for these areas as the primary endpoint [6].

Mechanism of Action and Signaling Pathway

Icotrokinra's mechanism is distinct from other psoriasis treatments, which explains its efficacy and safety profile.



Click to download full resolution via product page

The diagram above illustrates icotrokinra's targeted mechanism:

© 2026 Smolecule. All rights reserved.

- **Key Target**: Icotrokinra is a **first-in-class oral peptide** designed to selectively block the **IL-23 receptor** (IL-23R) with very high affinity [1].
- **Pathway Interruption**: By binding to the IL-23R, it inhibits the signaling of the pro-inflammatory cytokine IL-23. This prevents the subsequent activation of the **JAK/STAT intracellular signaling pathway**, a key driver of the inflammatory response in psoriasis [1].
- **Therapeutic Rationale**: The IL-23/Th17 pathway is central to psoriasis pathogenesis. Icotrokinra's oral administration and highly specific receptor blockade offer a potential combination of **high efficacy** (like injectable IL-23 inhibitors) with the **convenience of a pill** and a favorable safety profile by minimizing off-target effects [1] [3].

Research Implications and Future Directions

The development of icotrokinra represents a significant shift in the psoriasis treatment paradigm. Its profile suggests several key implications:

- **Potential New Standard**: The combination of **high efficacy** (comparable to leading injectable biologics), a **favorable safety** profile, and the **convenience of oral administration** could position icotrokinra as a new first-line systemic therapy [1].
- **Direct Comparative Evidence**: The initiation of the **ICONIC-ASCEND** trial, a head-to-head study against the injectable biologic **ustekinumab**, will provide the first direct data comparing the efficacy of an oral pill versus an injectable in this field [1] [6].
- **Broader Applications**: Given the role of IL-23 in other immune-mediated diseases, icotrokinra is also being investigated for conditions like **psoriatic arthritis** and **ulcerative colitis**, which could broaden its therapeutic impact [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Icotrokinra results show potential to set a new standard of treatment in... [jnj.com]

2. Protagonist Announces Presentations of Clinical with... - BioSpace Data [biospace.com]

3. Biologics for the Treatment of Moderate-to-Severe Plaque Psoriasis: A Systematic Review and Network Meta-analysis | Dermatology and Therapy [link.springer.com]

4. of Biologics and Oral Comparison for Plaque Treatments ... Psoriasis [pubmed.ncbi.nlm.nih.gov]

5. ® (adalimumab) and plaque HUMIRA psoriasis [humirapro.com]

6. Johnson & Johnson seeks first European Medicines... - BioSpace [biospace.com]

To cite this document: Smolecule. [Efficacy and Safety Comparison: Icotrokinra vs. Standard Treatments]. Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b531299#jnj-3534-clinical-efficacy-versus-standard-psoriasis-treatments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved.